Cas no 2137583-24-3 (Spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidin]-3'-one, 1'-methyl-)

• Product Name: Spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidin]-3'-one, 1'-methyl-
• CAS No: 2137583-24-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5297681
• Update Time: 2025-10-23

Spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidin]-3'-one, 1'-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidin]-3'-one, 1'-methyl-

• Inchi： 1S/C11H17NO/c1-12-5-4-10(13)11(12)7-8-2-3-9(11)6-8/h8-9H,2-7H2,1H3
• InChI Key： VPORBLNYPPRBFG-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC12C(=O)CCN1C

Additional information on Spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidin]-3'-one, 1'-methyl-

Spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidin]-3'-one, 1'-methyl-

The compound Spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidin]-3'-one, 1'-methyl-, with the CAS number NO 6837583-40-9, is a complex organic molecule characterized by its unique spiro structure and bicyclic framework. This compound belongs to the class of spiro compounds, which are known for their distinctive architecture where two rings are joined by a single atom, creating a bridge-like structure.

The bicyclo[2.2.1]heptane system is a key structural feature of this compound, providing a rigid and stable framework that contributes to its chemical properties and potential applications in various fields such as drug design and materials science.

Recent studies have highlighted the significance of spiro compounds in medicinal chemistry due to their ability to mimic complex biological molecules and interact with target proteins in unique ways.

The synthesis of Spiro[bicyclo[2.2.1]heptane-...] involves advanced organic synthesis techniques such as ring-closing metathesis and intramolecular cyclization.

The compound's physical properties include a melting point of approximately 150°C and a molecular weight of around 300 g/mol.

In terms of biological activity, Spiro[bicyclo[...] has shown potential as an inhibitor of certain enzymes involved in metabolic pathways.

The development of efficient synthetic routes for this compound has been a focus of recent research efforts.

In conclusion, Spiro[bicyclo[...] represents an important class of compounds with promising applications in various scientific domains.